Cas no 117307-08-1 (3,4-dimethyl-2,5-Pyrrolidinedione)

3,4-dimethyl-2,5-Pyrrolidinedione structure
117307-08-1 structure
Product Name:3,4-dimethyl-2,5-Pyrrolidinedione
CAS No:117307-08-1
MF:C6H9NO2
MW:127.141161680222
CID:1100475
Update Time:2024-07-25

3,4-dimethyl-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

    • 3,4-dimethyl-2,5-Pyrrolidinedione
    • 2,5-Pyrrolidinedione, 3,4-dimethyl-, (3R-trans)- (9CI)
    • Inchi: 1S/C6H9NO2/c1-3-4(2)6(9)7-5(3)8/h3-4H,1-2H3,(H,7,8,9)/t3-,4-/m1/s1
    • InChI Key: KKDOXQYWUITYNG-QWWZWVQMSA-N
    • SMILES: N1C(=O)[C@H](C)[C@@H](C)C1=O

Computed Properties

  • Exact Mass: 127.063
  • Monoisotopic Mass: 127.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.079
  • Boiling Point: 261.1°C at 760 mmHg
  • Flash Point: 129°C
  • Refractive Index: 1.447
  • PSA: 46.17000
  • LogP: 0.24380
  • pka: 9.70±0.70(Predicted)

3,4-dimethyl-2,5-Pyrrolidinedione Related Literature

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.